Cas no 30388-40-0 (m-cresol, 4-propyl-)
m-cresol, 4-propyl- structure
Product Name:m-cresol, 4-propyl-
CAS No:30388-40-0
MF:C10H14O
MW:150.217563152313
CID:916038
PubChem ID:20226030
Update Time:2025-04-19
m-cresol, 4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- m-cresol, 4-propyl-
- SCHEMBL2328433
- 3-methyl-4-propylphenol
- 4-Propyl-3-methylphenol
- NDUMSJWWRWOBDX-UHFFFAOYSA-N
- 30388-40-0
-
- Inchi: 1S/C10H14O/c1-3-4-9-5-6-10(11)7-8(9)2/h5-7,11H,3-4H2,1-2H3
- InChI Key: NDUMSJWWRWOBDX-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C)C=1)CCC
Computed Properties
- Exact Mass: 150.10452
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
m-cresol, 4-propyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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